Cas no 5368-32-1 (1-benzyl-3-phenylpiperazine)

• Product Name: 1-benzyl-3-phenylpiperazine
• CAS No: 5368-32-1
• MF: C₁₇H₂₀N₂
• MW: 252.354104042053
• MDL: MFCD07367740
• CID: 45773
• PubChem ID: 17750440
• Update Time: 2025-05-27

1-benzyl-3-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• (R)-N-4-Benzyl-2-phenylpiperazine
• N-1-Benzyl-3-phenylpiperazine
• 1-Benzyl-3-phenylpiperazine
• N-1-Benzyl-3-phenyl-piperazine
• 1-benzyl-3-phenyl-piperazine
• FT-0770714
• SB12550
• CS-0183214
• AKOS005255366
• EN300-235231
• FT-0635649
• SB12549
• 5368-32-1
• DTXSID50590507
• SCHEMBL3272931
• W18940
• MFCD07367740
• AB45017
• FT-0770546
• WS-01266
• F2147-0816
• A26362
• (S)-1-benzyl-3-phenylpiperazine
• Piperazine,3-phenyl-1-(phenylmethyl)-
• (+/-)-1-benzyl-3-phenylpiperazine
• 1-N-Benzyl-3-phenylpiperazine
• DB-071138
• DB-019299
• 1-benzyl-3-phenylpiperazine

• MDL： MFCD07367740
• Inchi： 1S/C17H20N2/c1-3-7-15(8-4-1)13-19-12-11-18-17(14-19)16-9-5-2-6-10-16/h1-10,17-18H,11-14H2
• InChI Key： KMOQMXILLUBOJL-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCNC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 252.16300
• Monoisotopic Mass: 252.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 3.09980

1-benzyl-3-phenylpiperazine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-benzyl-3-phenylpiperazine

Introduction to 1-Benzyl-3-Phenylpiperazine (CAS No. 5368-32-1)

1-Benzyl-3-phenylpiperazine (BPP), with the CAS number 5368-32-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a member of the piperazine family, characterized by its unique structural features and potential biological activities. The piperazine ring, a six-membered nitrogen-containing heterocycle, is a common scaffold in many pharmaceuticals due to its ability to modulate various biological targets.

The chemical structure of 1-benzyl-3-phenylpiperazine consists of a piperazine ring substituted with a benzyl group at the 1-position and a phenyl group at the 3-position. This specific arrangement imparts distinct physicochemical properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.

In recent years, extensive research has been conducted to explore the pharmacological properties of BPP. Studies have shown that this compound exhibits significant activity as a serotonin receptor agonist, particularly at the 5-HT_2A and 5-HT_2C receptors. These receptors play crucial roles in regulating mood, cognition, and other central nervous system functions. The selective activation of these receptors by BPP has led to its investigation as a potential therapeutic agent for conditions such as depression, anxiety, and schizophrenia.

Beyond its serotonin receptor activity, 1-benzyl-3-phenylpiperazine has also been studied for its effects on other neurotransmitter systems. Research has indicated that it can interact with dopamine receptors, particularly D₂ and D₃, which are involved in reward pathways and motor control. This dual action on both serotonin and dopamine systems suggests that BPP may have broader therapeutic applications in neuropsychiatric disorders.

The pharmacokinetic properties of BPP have also been a focus of recent studies. Its high lipophilicity allows it to readily cross the blood-brain barrier, which is essential for its central nervous system effects. Additionally, the compound has demonstrated good oral bioavailability, making it suitable for various routes of administration in preclinical and clinical settings.

In terms of safety and toxicity, preliminary studies have shown that BPP is generally well-tolerated at therapeutic doses. However, like many compounds with central nervous system activity, it may have potential side effects such as dizziness, nausea, and changes in blood pressure. Ongoing research aims to further elucidate the safety profile of BPP, particularly in long-term use.

The potential therapeutic applications of BPP extend beyond neuropsychiatric disorders. Recent studies have explored its use in pain management and neurodegenerative diseases. For instance, its ability to modulate serotonin and dopamine receptors may offer new avenues for treating chronic pain conditions. Additionally, preliminary evidence suggests that BPP may have neuroprotective properties, which could be beneficial in diseases such as Parkinson's and Alzheimer's.

In conclusion, 1-benzyl-3-phenylpiperazine (CAS No. 5368-32-1) is a promising compound with a diverse range of biological activities. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, BPP holds significant promise for advancing our understanding and treatment of complex neurological disorders.